Cas no 59009-71-1 (3,7-Diazabicyclo[3.3.1]nonane, 3,7-bis(phenylmethyl)-)

• Product Name: 3,7-Diazabicyclo[3.3.1]nonane, 3,7-bis(phenylmethyl)-
• CAS No: 59009-71-1
• MF: C₂₁H₂₆N₂
• MW: 306.444545269012
• CID: 340198
• PubChem ID: 47341
• Update Time: 2025-04-19

3,7-Diazabicyclo[3.3.1]nonane, 3,7-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3,7-Diazabicyclo[3.3.1]nonane, 3,7-bis(phenylmethyl)-
• 3,7-dibenzyl-3,7-diazabicyclo[3.3.1]nonane
• 59009-71-1
• DTXSID40275513
• SCHEMBL2955795
• 3,7-dibenzyl-3.7-diazabicyclo[3.3.1]nonane
• AOELDAGSFOHVFW-UHFFFAOYSA-N
• CHEMBL3305145

• Inchi： 1S/C21H26N2/c1-3-7-18(8-4-1)12-22-14-20-11-21(15-22)17-23(16-20)13-19-9-5-2-6-10-19/h1-10,20-21H,11-17H2
• InChI Key： AOELDAGSFOHVFW-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2CN(CC3C=CC=CC=3)CC(C1)C2

Computed Properties

• Exact Mass: 306.20978
• Monoisotopic Mass: 306.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48